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Compound of Interest

Compound Name: 8-Cyclohexadecen-1-one

Cat. No.: B8120503

Essential Safety and Handling Guide for 8-
Cyclohexadecen-1-one

For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 8-Cyclohexadecen-1-one (CAS No. 3100-36-5). Adherence to these procedures is
essential for ensuring personal safety and minimizing environmental impact.

l. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 8-Cyclohexadecen-
1-one to mitigate risks of exposure.[1][2]
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Exposure Route Required PPE Specifications & Rationale

Use chemical-resistant gloves;
nitrile or neoprene are suitable
) ) options.[3][4] The outer glove
Dermal (Skin) Contact Double Gloving
should be changed
immediately upon

contamination.

A fully buttoned, long-sleeved
lab coat is required. For
] ] procedures with a high risk of
Chemical-Resistant Lab Coat ) )
splashing, a disposable gown
over the lab coat is

recommended.[2]

Wear long pants and closed-
Full Coverage toe shoes to ensure no skin is
exposed.[2]

ANSI Z87.1-compliant

chemical splash goggles are
Ocular (Eye) Contact Safety Goggles ]

mandatory to protect against

splashes and vapors.[2]

A full-face shield worn over

safety goggles is necessary

Face Shield ) o )
when there is a significant risk
of splashes.[2][3]
All handling of 8-
Cyclohexadecen-1-one, in
both solid and solution form,
Inhalation Fume Hood

must be conducted within a
certified chemical fume hood to

minimize inhalation risk.[2]
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If exposure limits are exceeded
or if irritation is experienced, a

Respirator ) ) )
full-face respirator is required.

[1]

Il. Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 8-Cyclohexadecen-1-one during
routine laboratory operations.

A. Preparation
 Verify that the chemical fume hood is certified and functioning correctly.
o Cover the work surface within the fume hood with disposable absorbent liners.

o Assemble all necessary equipment (e.g., spatulas, weigh paper, vials, solvents) inside the
fume hood before commencing work.

» Don all required PPE as specified in the table above.

B. Weighing the Compound

e Perform this task within a chemical fume hood.

¢ Use dedicated and clearly labeled spatulas and equipment.

e Handle the container with care to avoid generating airborne particles.

» Weigh the desired amount onto creased weigh paper or directly into a tared vial.
e Promptly and securely close the primary container after dispensing.

C. Solution Preparation

e Add the solvent to the vial containing the weighed 8-Cyclohexadecen-1-one using a pipette
or syringe to minimize splashing.
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e Securely cap the vial and mix using a vortex or sonicator until the solid is fully dissolved.

lll. Disposal Plan

All waste generated from handling 8-Cyclohexadecen-1-one must be treated as hazardous

chemical waste.[2]

Waste Type

Disposal Procedure

Solid Waste

Collect all contaminated solid materials,
including used PPE, weigh paper, and
absorbent liners, in a dedicated, sealed, and

clearly labeled hazardous waste container.[2]

Liquid Waste

Unused solutions and rinseates should be
collected in a sealed and properly labeled
hazardous waste container. Do not mix with
other waste streams unless compatibility has

been confirmed.[2]

Spills

In the event of a spill, absorb with an inert
material such as dry clay, sand, or
diatomaceous earth and place into containers
for disposal.[5] Prevent the spill from entering
drains.[1][5]

IV. Emergency Procedures
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Exposure Type First Aid Measures

If breathing is difficult, remove the individual to
Inhalation fresh air. If symptoms persist, seek medical

attention.[5]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected skin area thoroughly with

soap and water.[5]

Promptly wash eyes with plenty of water while
lifting the eyelids. Remove contact lenses if

Eye Contact ) o
present and easy to do so. Continue rinsing and

seek medical attention if irritation persists.[5]

Do NOT induce vomiting. Rinse the mouth with
water (only if the person is conscious) and call a

Ingestion o _ _ ,
physician or poison control center immediately.

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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